Cas no 1201918-15-1 (Glycocholic-2,2,4,4-d4 Acid)

Glycocholic-2,2,4,4-d4 Acid is a deuterium-labeled analog of glycocholic acid, a primary bile acid conjugate. The incorporation of four deuterium atoms at the 2,2,4,4 positions enhances its utility as a stable isotope-labeled internal standard for mass spectrometry-based analyses. This compound is particularly valuable in metabolic studies, enabling precise quantification of glycocholic acid in biological matrices such as serum, urine, or bile. Its high isotopic purity and chemical stability ensure reliable performance in LC-MS/MS applications, minimizing interference from endogenous analogs. The labeled structure also facilitates tracking in tracer studies, supporting research in bile acid metabolism, liver function, and related disorders.

Glycocholic-2,2,4,4-d4 Acid structure

Product Name:Glycocholic-2,2,4,4-d4 Acid

CAS No:1201918-15-1

MF:C₂₆H₄₃NO₆

MW:469.64737534523

CID:1066194

Update Time:2025-06-11

Glycocholic-2,2,4,4-d4 Acid Chemical and Physical Properties

Names and Identifiers

- Glycocholic-2,2,4,4-d4 Acid
- 2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-2,2,4,4-Tetradeuterio-3,7,12-trihydroxy-10,13-dimet
- Glycocholic acid (D4)
- Glycocholic Acid-d4
- Inchi： 1S/C26H43NO6/c1-14(4-7-22(31)27-13-23(32)33)17-5-6-18-24-19(12-21(30)26(17,18)3)25(2)9-8-16(28)10-15(25)11-20(24)29/h14-21,24,28-30H,4-13H2,1-3H3,(H,27,31)(H,32,33)/t14-,15+,16-,17-,18+,19+,20-,21+,24+,25+,26-/m1/s1/i8D2,10D2
- InChI Key： RFDAIACWWDREDC-WZQUIQSLSA-N
- SMILES： O[C@H]1C[C@@H]2[C@@]3(C)CC([2H])([2H])[C@H](C([2H])([2H])[C@H]3C[C@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(NCC(=O)O)=O)[C@]21C)O)O

Computed Properties

Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 33
Rotatable Bond Count: 6
Complexity: 759
XLogP3: 2.9
Topological Polar Surface Area: 127

Glycocholic-2,2,4,4-d4 Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	G641371-5mg	Glycocholic-2,2,4,4-d4 Acid	1201918-15-1		5mg	$ 281.00	2023-09-07
TRC	G641371-10mg	Glycocholic-2,2,4,4-d4 Acid	1201918-15-1		10mg	$ 467.00	2023-09-07
ChemScence	CS-0101423-1mg	Glycocholic acid-d4	1201918-15-1		1mg	$170.0	2022-04-28
ChemScence	CS-0101423-5mg	Glycocholic acid-d4	1201918-15-1		5mg	$490.0	2022-04-28
ChemScence	CS-0101423-10mg	Glycocholic acid-d4	1201918-15-1		10mg	$840.0	2022-04-28
eNovation Chemicals LLC	Y1249542-5mg	N-[(3a,5ß,7a,12a)-3,7,12-trihydroxy-24-oxocholan-24-yl-2,2,4,4-d4]-glycine	1201918-15-1	98%D	5mg	$1270	2024-06-05
Cooke Chemical	LN2951649-100ug	GlycocholicAcid-d4MaxSpec?Standard	1201918-15-1	≥95%	100ug	RMB 1636.00	2023-09-07
1PlusChem	1P01EQ4S-1mg	N-[(3α,5β,7α,12α)-3,7,12-trihydroxy-24-oxocholan-24-yl-2,2,4,4-d4]-glycine	1201918-15-1	≥99% deuterated forms (d1-d4)	1mg	$151.00	2023-12-26
1PlusChem	1P01EQ4S-5mg	N-[(3α,5β,7α,12α)-3,7,12-trihydroxy-24-oxocholan-24-yl-2,2,4,4-d4]-glycine	1201918-15-1	≥99% deuterated forms (d1-d4)	5mg	$561.00	2023-12-26
A2B Chem LLC	AX65868-1mg	N-[(3α,5β,7α,12α)-3,7,12-trihydroxy-24-oxocholan-24-yl-2,2,4,4-d4]-glycine	1201918-15-1	≥99% deuterated forms (d1-d4)	1mg	$96.00	2024-04-20